Cas no 1637310-80-5 (trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate)

• Product Name: trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate
• CAS No: 1637310-80-5
• MF: C₉H₁₆F₂O₄S
• MW: 258.282749176025
• CID: 4611875
• Update Time: 2025-10-29

trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• [(1r,4r)-4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate
• trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate

• Inchi： 1S/C9H16F2O4S/c1-16(12,13)14-6-7-2-4-8(5-3-7)15-9(10)11/h7-9H,2-6H2,1H3/t7-,8-
• InChI Key： DKKFTEAEGBPLDY-ZKCHVHJHSA-N
• SMILES： [C@@H]1(COS(C)(=O)=O)CC[C@@H](OC(F)F)CC1

Additional information on trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate

trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate: A Comprehensive Overview

The compound trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate (CAS No. 1637310-80-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a difluoromethoxy group and a methanesulfonate ester functional group. The difluoromethoxy group introduces electronic and steric effects that enhance the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate in the development of advanced materials. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of high-performance polymers, particularly in the context of biodegradable plastics. The methanesulfonate group plays a crucial role in facilitating polymerization reactions, enabling the formation of robust and durable materials with tailored properties.

In the pharmaceutical industry, trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate has been explored as a potential intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures. For instance, recent research has focused on its use in the development of novel antibiotics and anticancer agents, where the difluoromethoxy group contributes to enhanced bioavailability and target specificity.

The synthesis of trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the cyclohexane derivative through ring-opening reactions and subsequent functionalization with the methanesulfonate group. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, are employed to ensure the purity and structural integrity of the final product.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate. Studies have shown that under specific conditions, this compound can undergo microbial degradation, releasing non-toxic byproducts. This property makes it a promising candidate for sustainable chemical processes that minimize environmental impact.

In conclusion, trans-[4-(difluoromethoxy)cyclohexyl]methyl methanesulfonate (CAS No. 1637310-80-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in materials science, pharmaceuticals, and environmental sustainability. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.